1-(3,4-dimethylphenyl)-N-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-5-oxopyrrolidine-3-carboxamide
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Description
1-(3,4-dimethylphenyl)-N-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C21H23FN4O4S and its molecular weight is 446.5. The purity is usually 95%.
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Scientific Research Applications
Polyamide Synthesis and Characterization
Aromatic polyamides, known for their exceptional thermal stability and mechanical properties, are synthesized from specific diacids and diamines. For instance, Hsiao and Huang (1997) demonstrated the preparation and characterization of aromatic polyamides based on ether-sulfone-dicarboxylic acids, highlighting their solubility in polar solvents and suitability for forming transparent films with high glass transition temperatures Hsiao & Huang, 1997.
Antimicrobial and Antitumor Activity
Talupur, Satheesh, and Chandrasekhar (2021) synthesized and characterized compounds exhibiting antimicrobial and antitumor activities. Their research underscores the potential of specific chemical structures in developing new therapeutic agents Talupur, Satheesh, & Chandrasekhar, 2021.
Polyamide Applications in Textiles
Khalifa, Abdel‐Hafez, Gobouri, and Kobeasy (2015) explored the synthesis of novel arylazothiazole disperse dyes containing selenium for dyeing polyester fibers. Their findings indicate the importance of chemical modifications in enhancing the color characteristics and fastness properties of textile materials Khalifa et al., 2015.
Novel Aromatic Polyamide Synthesis
Further investigations into aromatic polyamides include work by Hsiao, Yang, and Lin (1999), who developed new diphenylfluorene-based aromatic polyamides. These materials exhibit remarkable solubility and thermal properties, making them suitable for advanced engineering applications Hsiao, Yang, & Lin, 1999.
Properties
IUPAC Name |
1-(3,4-dimethylphenyl)-N-(5-fluoro-1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-6-yl)-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23FN4O4S/c1-12-5-6-15(7-13(12)2)26-11-14(8-20(26)27)21(28)23-17-10-19-18(9-16(17)22)24(3)31(29,30)25(19)4/h5-7,9-10,14H,8,11H2,1-4H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYMJHSOJSUZKDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC4=C(C=C3F)N(S(=O)(=O)N4C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23FN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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